2-{[3-(4-tert-butylphenyl)acryloyl]amino}-N-isopropylbenzamide

• IUPAC Name: 2-[[(E)-3-(4-tert-butylphenyl)prop-2-enoyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C23H28N2O2/c1-16(2)24-22(27)19-8-6-7-9-20(19)25-21(26)15-12-17-10-13-18(14-11-17)23(3,4)5/h6-16H,1-5H3,(H,24,27)(H,25,26)/b15-12+
• InChI Key: RQFAAOWFWSWSCC-NTCAYCPXSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)C=CC2=CC=C(C=C2)C(C)(C)C
• Isomeric SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)/C=C/C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

2-{[3-(4-tert-butylphenyl)acryloyl]amino}-N-isopropylbenzamide, also known as TTA-500, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. TTA-500 belongs to the class of compounds known as peroxisome proliferator-activated receptor (PPAR) agonists, which have been shown to play a crucial role in regulating lipid and glucose metabolism, inflammation, and cell proliferation.

Mechanism of Action

The mechanism of action of 2-{[3-(4-tert-butylphenyl)acryloyl]amino}-N-isopropylbenzamide is primarily through the activation of PPARs, which are transcription factors that regulate the expression of genes involved in lipid and glucose metabolism, inflammation, and cell proliferation. This compound binds to PPARs and induces conformational changes that allow for the recruitment of coactivators and the subsequent activation of target genes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including improving insulin sensitivity, reducing body weight, and improving lipid metabolism. This compound has also been shown to reduce inflammation and oxidative stress, which are implicated in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

2-{[3-(4-tert-butylphenyl)acryloyl]amino}-N-isopropylbenzamide has several advantages for lab experiments, including its high potency and specificity for PPARs. However, this compound also has some limitations, including its poor solubility in aqueous solutions and its potential cytotoxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-{[3-(4-tert-butylphenyl)acryloyl]amino}-N-isopropylbenzamide, including:
1. Investigating the potential therapeutic applications of this compound in other diseases, such as neurodegenerative disorders and cardiovascular diseases.
2. Developing more potent and selective PPAR agonists based on the structure of this compound.
3. Studying the molecular mechanisms underlying the anti-inflammatory and antioxidant effects of this compound.
4. Investigating the potential synergistic effects of this compound with other compounds or drugs in the treatment of various diseases.
5. Developing novel drug delivery systems to improve the solubility and bioavailability of this compound for therapeutic use.
In conclusion, this compound is a synthetic compound that has shown significant potential for therapeutic applications in various diseases. Its mechanism of action involves the activation of PPARs, which regulate several physiological processes. While this compound has some limitations, its advantages and potential future directions make it a promising candidate for further research and development.

Scientific Research Applications

2-{[3-(4-tert-butylphenyl)acryloyl]amino}-N-isopropylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, obesity, and cancer. In diabetes, this compound has been shown to improve insulin sensitivity and glucose metabolism by activating PPARs. Similarly, in obesity, this compound has been shown to reduce body weight and improve lipid metabolism by activating PPARs. In cancer, this compound has been shown to inhibit cell proliferation and induce apoptosis in various cancer cell lines.